N-(2,5-dimethylphenyl)-2-((6-methyl-2-(p-tolyl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C22H23N3O2/c1-14-6-9-18(10-7-14)22-23-17(4)12-21(25-22)27-13-20(26)24-19-11-15(2)5-8-16(19)3/h5-12H,13H2,1-4H3,(H,24,26)
• InChI Key: YPQWTCBJBHDUKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)NC3=C(C=CC(=C3)C)C)C
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-((6-methyl-2-(p-tolyl)pyrimidin-4-yl)oxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is known for its unique structure and possesses a range of biological activities that make it a promising candidate for drug development.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic derivatives, including pyrimidinones and pyrazoles, have been synthesized for various applications, including antimicrobial and cytotoxic activities. For example, studies on the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings using specific starting materials have shown these compounds to possess significant antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012). Similarly, the solvent-free synthesis and biological evaluation of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazole derivatives have shown moderate to significant cytotoxic and antibacterial activity (Aggarwal et al., 2014).

Radioligand Synthesis for Imaging

The development of selective radioligands for imaging purposes, such as [18F]PBR111 for the translocator protein (18 kDa) with PET, illustrates the potential of certain acetamide derivatives in diagnostic applications. These compounds have been synthesized and evaluated for their selectivity and efficiency in in vivo imaging (Dollé et al., 2008).

Anticonvulsant Agents Development

The exploration of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents demonstrates the medicinal chemistry applications of acetamide derivatives. Through synthesis, docking studies, and pharmacological evaluation, these compounds have shown moderate anticonvulsant activity, highlighting their potential in drug development (Severina et al., 2020).

Dual Inhibitors for Cancer Therapy

Compounds designed as dual inhibitors of thymidylate synthase and dihydrofolate reductase, utilizing classical and nonclassical 2-amino-4-oxo-5-substituted-6-methylpyrimidine antifolates, represent another area of application. These compounds have shown potent inhibitory activities, indicating their usefulness in cancer therapy (Gangjee et al., 2008).